Cas no 2680727-03-9 (5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid)

5-{(Prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid is a versatile indazole derivative featuring both a carboxylic acid and an allyloxycarbonyl-protected amino group. This bifunctional structure makes it a valuable intermediate in organic synthesis, particularly for the development of pharmaceuticals and bioactive compounds. The carboxylic acid moiety allows for further derivatization via esterification or amidation, while the allyloxycarbonyl (Alloc) group serves as a protecting group for amines, enabling selective deprotection under mild conditions. Its indazole core contributes to potential biological activity, making it useful in medicinal chemistry research. The compound’s stability and reactivity profile enhance its utility in multi-step synthetic routes.
5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid structure
2680727-03-9 structure
Product Name:5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid
CAS No:2680727-03-9
MF:C12H11N3O4
MW:261.233442544937
CID:5648844
PubChem ID:165908345
Update Time:2025-05-25

5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2680727-03-9
    • 5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-indazole-3-carboxylic acid
    • EN300-28280908
    • 5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid
    • Inchi: 1S/C12H11N3O4/c1-2-5-19-12(18)13-7-3-4-9-8(6-7)10(11(16)17)15-14-9/h2-4,6H,1,5H2,(H,13,18)(H,14,15)(H,16,17)
    • InChI Key: WNMCWFVDQRSUBP-UHFFFAOYSA-N
    • SMILES: O(CC=C)C(NC1C=CC2=C(C(C(=O)O)=NN2)C=1)=O

Computed Properties

  • Exact Mass: 261.07495584g/mol
  • Monoisotopic Mass: 261.07495584g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 374
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 104Ų

5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28280908-1g
5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-indazole-3-carboxylic acid
2680727-03-9
1g
$541.0 2023-09-09
Enamine
EN300-28280908-5g
5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-indazole-3-carboxylic acid
2680727-03-9
5g
$1572.0 2023-09-09
Enamine
EN300-28280908-10g
5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-indazole-3-carboxylic acid
2680727-03-9
10g
$2331.0 2023-09-09
Enamine
EN300-28280908-0.05g
5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-indazole-3-carboxylic acid
2680727-03-9
0.05g
$455.0 2023-09-09
Enamine
EN300-28280908-0.1g
5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-indazole-3-carboxylic acid
2680727-03-9
0.1g
$476.0 2023-09-09
Enamine
EN300-28280908-0.25g
5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-indazole-3-carboxylic acid
2680727-03-9
0.25g
$498.0 2023-09-09
Enamine
EN300-28280908-0.5g
5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-indazole-3-carboxylic acid
2680727-03-9
0.5g
$520.0 2023-09-09
Enamine
EN300-28280908-1.0g
5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-indazole-3-carboxylic acid
2680727-03-9
1g
$671.0 2023-05-25
Enamine
EN300-28280908-2.5g
5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-indazole-3-carboxylic acid
2680727-03-9
2.5g
$1063.0 2023-09-09
Enamine
EN300-28280908-5.0g
5-{[(prop-2-en-1-yloxy)carbonyl]amino}-1H-indazole-3-carboxylic acid
2680727-03-9
5g
$1945.0 2023-05-25

Additional information on 5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid

Comprehensive Overview of 5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid (CAS No. 2680727-03-9)

5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid (CAS No. 2680727-03-9) is a specialized indazole derivative with significant potential in pharmaceutical and biochemical research. This compound, characterized by its unique carboxylic acid and allyloxycarbonyl functional groups, has garnered attention for its versatile applications in drug discovery and organic synthesis. Researchers are increasingly exploring its role as a building block for designing novel therapeutic agents, particularly in targeting enzyme inhibition and signal transduction pathways.

The molecular structure of 5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid features a 1H-indazole core, which is a privileged scaffold in medicinal chemistry. The presence of the allyloxycarbonyl group enhances its reactivity, making it a valuable intermediate for peptide coupling and prodrug development. Recent studies highlight its potential in modulating kinase activity, a hot topic in oncology and inflammatory disease research. This aligns with the growing demand for small molecule inhibitors in precision medicine.

In the context of green chemistry and sustainable synthesis, 5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid offers advantages due to its compatibility with microwave-assisted reactions and catalyst-free conditions. These attributes resonate with current trends in eco-friendly synthesis, a frequently searched topic among chemists aiming to reduce environmental impact. Additionally, its solubility profile in polar solvents makes it suitable for high-throughput screening (HTS) platforms, addressing the need for efficient drug discovery workflows.

The compound’s CAS No. 2680727-03-9 is often queried in databases like SciFinder and Reaxys, reflecting its relevance in patent literature and preclinical research. Its structural analogs have shown promise in neuroprotective and antioxidant applications, areas gaining traction due to rising interest in neurodegenerative diseases. Furthermore, the carboxylic acid moiety allows for facile derivatization, enabling the creation of bioconjugates for targeted delivery systems—a key focus in nanomedicine.

From an industrial perspective, scalability and cost-effective synthesis of 5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid are critical considerations. Recent advancements in flow chemistry have demonstrated improved yields for similar compounds, addressing common challenges in process optimization. This aligns with the pharmaceutical industry’s shift toward continuous manufacturing, a trending topic in API production.

In summary, 5-{(prop-2-en-1-yloxy)carbonylamino}-1H-indazole-3-carboxylic acid (CAS No. 2680727-03-9) represents a multifaceted tool for researchers exploring structure-activity relationships (SAR) and drug-like properties. Its integration into combinatorial chemistry libraries and relevance to personalized medicine underscore its enduring value in scientific innovation.

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited